Cas no 102644-75-7 (2-(methoxymethyl)-1H-Imidazole)

• Product Name: 2-(methoxymethyl)-1H-Imidazole
• CAS No: 102644-75-7
• MF: C₅H₈N₂O
• MW: 112.129820823669
• MDL: MFCD00082200
• CID: 1096741
• PubChem ID: 15043884
• Update Time: 2025-08-03

2-(methoxymethyl)-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(methoxymethyl)-1H-Imidazole
• 2-methoxymethyl-1H-imidazole
• 1H-Imidazole, 2-(methoxymethyl)-
• ACMC-20m5mn
• AGN-PC-003HGE
• CTK0D8953
• PB20902
• SureCN585992
• AKOS006356676
• AS-50389
• P10070
• DTXSID90567435
• SCHEMBL585992
• MFCD00082200
• DB-330441
• CS-0057221
• ALBB-030111
• Z1203733422
• methoxymethyl imidazole
• 102644-75-7
• EN300-142444

• MDL： MFCD00082200
• Inchi： 1S/C5H8N2O/c1-8-4-5-6-2-3-7-5/h2-3H,4H2,1H3,(H,6,7)
• InChI Key： WBQTVZALNOJHNB-UHFFFAOYSA-N
• SMILES： O(C)CC1=NC=CN1

Computed Properties

• Exact Mass: 112.06374
• Monoisotopic Mass: 112.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 67.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• PSA: 37.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles

Additional information on 2-(methoxymethyl)-1H-Imidazole

Introduction to 2-(Methoxymethyl)-1H-Imidazole (CAS No. 102644-75-7)

2-(Methoxymethyl)-1H-Imidazole, also known by its CAS number 102644-75-7, is a versatile organic compound that has gained significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a five-membered imidazole ring and a methoxymethyl substituent. These properties make it an attractive candidate for various applications, particularly in the development of new drugs and advanced materials.

The chemical structure of 2-(Methoxymethyl)-1H-Imidazole consists of an imidazole ring, which is a fundamental building block in many biologically active molecules. The methoxymethyl group attached to the imidazole ring enhances the compound's solubility and stability, making it suitable for a wide range of synthetic transformations. The imidazole ring itself is known for its ability to form hydrogen bonds and coordinate with metal ions, which are crucial properties in many biological and catalytic processes.

In recent years, significant research has been conducted on the use of 2-(Methoxymethyl)-1H-Imidazole as a building block in the synthesis of pharmaceuticals. One notable application is in the development of antifungal agents. Imidazoles are well-known for their antifungal properties, and the addition of the methoxymethyl group can enhance these properties by improving the compound's lipophilicity and bioavailability. For example, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(Methoxymethyl)-1H-Imidazole exhibited potent antifungal activity against a variety of pathogenic fungi, including Candida albicans and Aspergillus fumigatus.

Beyond its pharmaceutical applications, 2-(Methoxymethyl)-1H-Imidazole has also found use in materials science. The imidazole ring's ability to coordinate with metal ions makes it an excellent ligand for metal-organic frameworks (MOFs). MOFs are highly porous materials with applications in gas storage, separation, and catalysis. A recent study published in the Journal of the American Chemical Society reported the synthesis of MOFs using 2-(Methoxymethyl)-1H-Imidazole as a ligand. These MOFs exhibited high thermal stability and exceptional gas adsorption capacities, making them promising candidates for industrial applications.

The synthetic versatility of 2-(Methoxymethyl)-1H-Imidazole is another key factor contributing to its widespread use. It can be readily synthesized via several routes, including the reaction of 1H-imidazole with chloromethyl methyl ether or methanol under basic conditions. The ease of synthesis and availability of starting materials make it an accessible compound for researchers and industrial chemists alike.

In addition to its synthetic accessibility, 2-(Methoxymethyl)-1H-Imidazole has been explored for its potential as a chiral auxiliary in asymmetric synthesis. Chiral auxiliaries are crucial in the synthesis of enantiomerically pure compounds, which are essential in pharmaceuticals and fine chemicals. A study published in the Tetrahedron: Asymmetry journal demonstrated that 2-(Methoxymethyl)-1H-Imidazole-derived chiral auxiliaries could effectively control stereochemistry in various asymmetric reactions, leading to high enantioselectivities.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Research on the environmental fate and toxicity of 2-(Methoxymethyl)-1H-Imidazole has shown that it exhibits low toxicity and biodegradability under typical environmental conditions. This makes it a more environmentally friendly alternative to some other organic compounds used in similar applications.

In conclusion, 2-(Methoxymethyl)-1H-Imidazole (CAS No. 102644-75-7) is a versatile compound with a wide range of applications in pharmaceutical research, materials science, and chemical synthesis. Its unique structural features, synthetic accessibility, and favorable environmental profile make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific fields.